N-ethyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-ethyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-thiophen-2-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H14N4O2S2/c1-3-18(7-12-15-9(2)17-20-12)14(19)10-8-22-13(16-10)11-5-4-6-21-11/h4-6,8H,3,7H2,1-2H3
• InChI Key: FJHZTHGKQFCCPN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C)C(=O)C2=CSC(=N2)C3=CC=CS3
• Molecular Formula: C14H14N4O2S2
• Molecular Weight: 334.4 g/mol

Description

The compound “N-ethyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide” is a complex organic molecule that contains several interesting functional groups. These include an oxadiazole ring, a thiazole ring, and an amide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxadiazole and thiazole rings, along with the amide group. The oxadiazole ring is a five-membered ring containing three nitrogen atoms and one oxygen atom, while the thiazole ring is a five-membered ring containing one nitrogen atom and one sulfur atom.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The oxadiazole ring can participate in a variety of reactions, including nucleophilic substitution and reduction. The thiazole ring is aromatic and relatively stable, but can undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the oxadiazole and thiazole rings could contribute to the compound’s stability and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many oxadiazole derivatives have been found to have antimicrobial, anti-inflammatory, and anticancer activities.

Future Directions

Future research on this compound could involve exploring its potential uses in medicine or materials science, given the interesting properties of the oxadiazole and thiazole functional groups.